Cas no 883652-63-9 (1-(4-fluorophenyl)-4-{1-4-(2-methoxyphenoxy)butyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(4-fluorophenyl)-4-{1-4-(2-methoxyphenoxy)butyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 883652-63-9
• MF: C₂₈H₂₈FN₃O₃
• MW: 473.538630485535
• CID: 6201206
• PubChem ID: 16450889
• Update Time: 2025-09-26

1-(4-fluorophenyl)-4-{1-4-(2-methoxyphenoxy)butyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-{1-4-(2-methoxyphenoxy)butyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• AKOS001512252
• 1-(4-fluorophenyl)-4-{1-[4-(2-methoxyphenoxy)butyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(4-fluorophenyl)-4-{1-[4-(2-methoxyphenoxy)butyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one
• 1-(4-fluorophenyl)-4-(1-(4-(2-methoxyphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-(4-fluorophenyl)-4-[1-[4-(2-methoxyphenoxy)butyl]benzimidazol-2-yl]pyrrolidin-2-one
• F3243-0157
• AKOS016166474
• 883652-63-9

• Inchi： 1S/C28H28FN3O3/c1-34-25-10-4-5-11-26(25)35-17-7-6-16-31-24-9-3-2-8-23(24)30-28(31)20-18-27(33)32(19-20)22-14-12-21(29)13-15-22/h2-5,8-15,20H,6-7,16-19H2,1H3
• InChI Key： OEEJBUQXKQXEBV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CC(C2=NC3C=CC=CC=3N2CCCCOC2C=CC=CC=2OC)C1)=O

Computed Properties

• Exact Mass: 473.21146993g/mol
• Monoisotopic Mass: 473.21146993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(4-fluorophenyl)-4-{1-4-(2-methoxyphenoxy)butyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Compound CAS No 883652-63-9: 1-(4-fluorophenyl)-4-{1-4-(2-methoxyphenoxy)butyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

The compound with CAS No 883652-63-9, known as 1-(4-fluorophenyl)-4-{1-4-(2-methoxyphenoxy)butyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrrolidinone ring, a benzodiazole moiety, and a fluorophenyl group. The integration of these structural elements contributes to its unique physicochemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the benzodiazole moiety in this compound suggests potential antiproliferative activity against various cancer cell lines. Additionally, the fluorophenyl group is known to enhance lipophilicity and improve drug absorption, making this compound a promising candidate for further preclinical evaluation.

The synthesis of this compound involves a multi-step process that incorporates advanced organic synthesis techniques. Key steps include the formation of the benzodiazole ring through condensation reactions and the subsequent coupling with the pyrrolidinone core. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological testing.

In terms of pharmacokinetics, preliminary studies indicate that 1-(4-fluorophenyl)-4-{1-4-(2-methoxyphenoxy)butyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one exhibits favorable bioavailability. The presence of the methoxyphenoxybutyl group may play a role in modulating the compound's solubility and permeability, which are critical factors for effective drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various therapeutic targets. Molecular docking studies suggest that it may interact with key proteins involved in cell signaling pathways, such as kinases and transcription factors. These findings underscore its potential as a lead compound for drug development.

Furthermore, the compound's structure lends itself to further modification and optimization. By altering substituents on the benzodiazole or pyrrolidinone rings, researchers can explore its versatility in targeting different disease states. This adaptability positions it as a valuable tool in medicinal chemistry research.

In conclusion, CAS No 883652-63-9 represents a cutting-edge molecule with significant potential in therapeutic applications. Its unique structure, combined with promising pharmacokinetic and pharmacodynamic properties, makes it an exciting subject for ongoing research. As advancements in synthetic methods and biological testing continue to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutics.